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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Permabond 910,

a methyl cyanoacrylate adhesive, for mounting diverse samples for light microscopy, scanning

electron microscopy (SEM), and transmission electron microscopy (TEM).

Product Overview and Key Properties
Permabond 910 is a single-part, low-viscosity, fast-curing adhesive that polymerizes at room

temperature.[1][2][3] It is specifically designed for bonding metal surfaces but also

demonstrates excellent adhesion to a wide variety of other materials, including most plastics

and rubbers.[1][2][3] Its rapid fixture time and strong bond strength make it a candidate for

various applications in microscopy sample preparation.

A summary of the key quantitative properties of Permabond 910 is presented in Table 1 for

easy reference and comparison.

Table 1: Quantitative Data Summary for Permabond 910
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Property Value

Chemical Composition Methyl cyanoacrylate

Appearance Colorless Liquid

Viscosity @ 25°C 70-90 mPa.s (cP)

Specific Gravity 1.1

Fixture/Handling Time
10-15 seconds (Steel, Buna N Rubber,

Phenolic)

Full Cure Time 24 hours

Maximum Gap Fill 0.15 mm (0.006 in)

Temperature Resistance -55°C to 82°C (-65°F to 180°F)

Outgassing
Low outgassing when fully cured; suitable for

vacuum applications.

Solubility
Soluble in acetone, nitromethane, and

Permabond CA solvent.

Application Notes
Light Microscopy
Permabond 910 can be used as a mounting medium for certain light microscopy applications,

particularly when rapid, permanent mounting is required. However, its use may not be suitable

for all applications, especially those requiring high-resolution cytological detail.

Compatibility with Stains: Studies have shown that while cyanoacrylate adhesives provide

excellent adhesion, they may not offer the same level of clarity for nuclear and cytoplasmic

details as traditional mounting media like DPX.[4][5][6] Some fading of hematoxylin-stained

sections has been observed with cyanoacrylate-based mountants.[7] It is recommended to

conduct a pilot study to assess the compatibility of Permabond 910 with the specific stains

and tissues being used, especially for long-term storage.
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Refractive Index: The refractive index of cyanoacrylate is different from traditional mounting

media, which may affect the visualization of certain cellular structures.[7]

Advantages: The primary advantages of using Permabond 910 for light microscopy are its

rapid curing time and strong adhesion, which can be beneficial for high-throughput

applications or for securing thick or difficult-to-mount sections.

Scanning Electron Microscopy (SEM)
Permabond 910 is a suitable adhesive for mounting samples for SEM analysis due to its low

outgassing properties when fully cured, which is critical for maintaining high vacuum in the

SEM chamber.

Conductivity: As Permabond 910 is non-conductive, it is crucial to ensure a conductive path

from the sample to the SEM stub to prevent charging artifacts. This can be achieved by

using conductive tapes (carbon or copper) or conductive paints (carbon or silver) in

conjunction with the adhesive.

Application Technique: Apply a minimal amount of adhesive to the SEM stub. Place the

sample onto the adhesive and then use conductive paint to create a bridge from the edge of

the sample to the stub. This ensures that the sample is both mechanically stable and

electrically grounded.

Sample Types: Permabond 910 is effective for mounting a variety of dry samples, including

metals, polymers, and ceramics. For porous or outgassing-prone samples, ensure they are

fully dried and that the adhesive is fully cured before introducing them into the SEM.

Transmission Electron Microscopy (TEM)
Permabond 910 can be a valuable tool in the complex workflow of TEM sample preparation,

particularly for securing specimens for sectioning.

Specific Use Case: A key application of Permabond 910 in TEM is to adhere a specific, pre-

identified region of interest from a larger sample onto a resin block for ultramicrotomy. This is

particularly useful when analyzing specific features within a larger tissue or material sample.
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Workflow Integration: After embedding and polymerizing the main sample in a resin (e.g.,

Epon), the region of interest can be excised and then glued to a blank resin block using a

minimal amount of Permabond 910. This allows for precise targeting of the area to be

sectioned.

Considerations: Ensure that the layer of Permabond 910 is as thin as possible to minimize

its presence in the final sections. The adhesive is not electron-transparent and could

interfere with imaging if it is too thick.

Experimental Protocols
Protocol for Mounting Samples for Light Microscopy
This protocol provides a general guideline for using Permabond 910 as a mounting medium.

Sample Preparation: Process the tissue or sample through standard histological techniques,

including fixation, dehydration, clearing, and staining.

Final Clearing: After the final staining step, ensure the sample is thoroughly dehydrated and

cleared in an appropriate solvent (e.g., xylene).

Slide Preparation: Place the prepared section on a clean, dry microscope slide.

Adhesive Application: Apply a very small drop of Permabond 910 to the center of the

coverslip. Do not apply directly to the tissue section to avoid potential damage.

Mounting: Carefully lower the coverslip onto the tissue section at a 45-degree angle to allow

the adhesive to spread evenly and to minimize the formation of air bubbles.

Curing: Gently apply even pressure to the coverslip to create a thin, uniform layer of

adhesive. The adhesive will set in a few seconds. Allow for a full cure of 24 hours for optimal

bond strength.

Cleaning: Excess adhesive can be carefully removed from the edges of the coverslip using a

razor blade after it has cured.

Protocol for Mounting Samples for SEM
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This protocol details the steps for mounting a sample for SEM analysis using Permabond 910
to ensure both mechanical stability and electrical conductivity.

Stub Preparation: Ensure the SEM stub is clean and free of any contaminants. Label the

stub for sample identification.

Conductive Tape Application: Place a piece of double-sided conductive carbon tape onto the

surface of the SEM stub.

Adhesive Application: Apply a very small, thin layer of Permabond 910 to the center of the

carbon tape.

Sample Placement: Using tweezers, carefully place the sample onto the adhesive. Gently

press the sample to ensure good contact.

Establishing a Conductive Path:

Apply conductive carbon or silver paint to create a continuous path from the edge of the

sample to the carbon tape and the metal of the SEM stub.

Ensure the paint makes good contact with both the sample and the stub.

Curing: Allow the Permabond 910 to cure completely (at least 24 hours is recommended) in

a desiccator to prevent moisture absorption and to ensure minimal outgassing in the SEM.

Final Check: Before loading into the SEM, ensure that all components are securely fastened

and that there are no loose particles.

Protocol for Mounting a Region of Interest for TEM
Sectioning
This protocol describes how to use Permabond 910 to mount a specific region of interest for

ultramicrotomy.

Sample Preparation: The sample should be fixed, dehydrated, and embedded in a suitable

resin (e.g., Epon, Araldite) according to standard TEM protocols.
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Identification of Region of Interest (ROI): Using a light microscope, identify the specific area

of the embedded sample that you wish to section for TEM.

Excision of ROI: Carefully excise the identified ROI from the larger resin block using a fine

saw or a razor blade.

Preparation of Mounting Block: Use a blank, fully polymerized resin block as the mounting

stub. Ensure the mounting surface is flat and clean.

Adhesive Application: Apply a minuscule amount of Permabond 910 to the flat surface of the

blank resin block.

Mounting the ROI:

Carefully orient and place the excised ROI onto the drop of adhesive on the blank block.

Gently press the ROI to ensure a thin, uniform bond line.

Curing: Allow the adhesive to cure completely (a few minutes for handling strength, 24 hours

for full cure) before proceeding to trimming and sectioning.

Trimming and Sectioning: Once cured, the mounted ROI can be trimmed and sectioned

using an ultramicrotome as per standard procedures.

Diagrams
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Caption: Workflow for SEM sample mounting with Permabond 910.
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Caption: Mounting a region of interest for TEM with Permabond 910.

Troubleshooting
Problem: Sample charging in the SEM.

Solution: Ensure a continuous conductive path from the sample to the stub. Use

conductive paint to bridge any gaps between the sample and the conductive tape/stub.

Apply a thinner layer of Permabond 910. Consider sputter coating the sample with a

conductive metal if the issue persists.

Problem: Air bubbles under the coverslip in light microscopy.

Solution: Apply the adhesive to the coverslip, not the sample. Lower the coverslip at an

angle to allow air to escape. Use a minimal amount of adhesive.

Problem: Poor adhesion.

Solution: Ensure surfaces are clean, dry, and free of grease.[1][2] For some materials, light

abrasion of the surface can improve adhesion.[1][2]

Problem: Difficulty removing the sample after analysis.

Solution: Permabond 910 can be dissolved using acetone or nitromethane.[1] Soaking

the mounted sample in one of these solvents will soften the adhesive, allowing for removal

of the sample. This should be done in a well-ventilated area with appropriate personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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